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Compound of Interest

Compound Name: Phenprocoumon-d5

Cat. No.: B585801 Get Quote

For researchers, scientists, and professionals in drug development, understanding the purity

and quality of analytical standards is paramount. This guide provides an in-depth look at the

typical Certificate of Analysis (CoA) for Phenprocoumon-d5, a deuterated internal standard

crucial for the accurate quantification of the anticoagulant drug Phenprocoumon.

Phenprocoumon-d5 is a stable isotope-labeled analog of Phenprocoumon, widely utilized as

an internal standard in pharmacokinetic and therapeutic drug monitoring studies.[1] Its use in

conjunction with mass spectrometry and liquid chromatography enhances the precision of

Phenprocoumon quantification in biological samples.[1]

Representative Certificate of Analysis
While specific values may vary between batches and suppliers, a typical Certificate of Analysis

for Phenprocoumon-d5 will contain the following key information.
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Parameter Specification

Product Name Phenprocoumon-d5

Synonyms
4-Hydroxy-3-[1-(phenyl-d5)propyl]-2H-1-

Benzopyran-2-one

CAS Number 121513-38-0[2][3]

Unlabelled CAS 435-97-2[2]

Molecular Formula C₁₈H₁₁D₅O₃

Molecular Weight 285.35 g/mol

Appearance Pale Yellow to Light Yellow Solid

Storage 2-8°C Refrigerator

Quality Control Data
Test Method Specification Result

Purity (by HPLC)

High-Performance

Liquid

Chromatography

≥98% 99.5%

Purity (by NMR)

Nuclear Magnetic

Resonance

Spectroscopy

Conforms to Structure Conforms

Isotopic Purity Mass Spectrometry
≥99% Deuterium

Incorporation
99.7%

Mass Spectrum Mass Spectrometry Conforms to Structure Conforms

Residual Solvents Gas Chromatography To be reported <0.1%

Loss on Drying Gravimetric ≤1.0% 0.2%
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The determination of purity and identity for Phenprocoumon-d5 involves a combination of

chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Purpose: To determine the chemical purity of the Phenprocoumon-d5 substance by

separating it from any potential impurities.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase:

A gradient mixture of Acetonitrile and water (containing 0.1% formic acid).

Procedure:

Standard Preparation: A standard solution of Phenprocoumon-d5 is prepared in a suitable

solvent (e.g., Methanol or Acetonitrile) at a known concentration.

Sample Preparation: The test sample of Phenprocoumon-d5 is dissolved in the same

solvent as the standard.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

UV Detection Wavelength: 280 nm
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Analysis: The standard and sample solutions are injected into the HPLC system. The purity

is calculated by comparing the area of the main peak in the sample chromatogram to the

total area of all peaks.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Purpose: To confirm the molecular weight and isotopic enrichment of Phenprocoumon-d5.

Instrumentation:

A mass spectrometer, often coupled with a liquid chromatography system (LC-MS). An

example of a system used in research is a Waters TQ tandem mass spectrometer with a Z

Spray ion source.

Procedure:

Sample Infusion: The sample is introduced into the mass spectrometer.

Ionization: The molecules are ionized, typically using electrospray ionization (ESI).

Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For

Phenprocoumon-d5, the expected m/z for the molecular ion [M+H]⁺ would be

approximately 286.1. In multiple reaction monitoring (MRM) mode, specific mass transitions

are monitored, such as m/z 286.1 > 203.1 and a confirmatory ion at m/z 286.1 > 174.9.

Isotopic Purity Calculation: The relative intensities of the deuterated and non-deuterated

molecular ions are used to calculate the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Purpose: To confirm the chemical structure of Phenprocoumon-d5 and ensure the deuterium

atoms are in the correct positions.

Instrumentation:

A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
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Procedure:

Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃ or

DMSO-d₆).

Data Acquisition: ¹H NMR and ¹³C NMR spectra are acquired.

Spectral Analysis: The chemical shifts, coupling constants, and integration of the peaks in

the ¹H NMR spectrum are analyzed to confirm the absence of protons on the deuterated

phenyl ring. The ¹³C NMR spectrum is used to confirm the carbon skeleton.

Visualizing the Analytical Workflow
The following diagrams illustrate the logical flow of the analytical procedures used to certify

Phenprocoumon-d5.

Sample & Standard Preparation
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HPLC Purity Analysis Workflow
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Results

Phenprocoumon-d5 Sample

Sample Infusion/Injection

Electrospray Ionization (ESI)

Mass Analysis (m/z)

Identity Confirmation
(m/z ≈ 286.1)

Isotopic Purity
(≥99% D)

Click to download full resolution via product page

Mass Spectrometry Identity and Isotopic Purity Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Phenprocoumon-d5: A Technical Guide to its Certificate
of Analysis and Purity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585801#phenprocoumon-d5-certificate-of-analysis-
and-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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